N-[4-(1-pyrrolidinyl)benzyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-[(4-pyrrolidin-1-ylphenyl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C19H22N2O4S/c22-26(23,17-7-8-18-19(13-17)25-12-11-24-18)20-14-15-3-5-16(6-4-15)21-9-1-2-10-21/h3-8,13,20H,1-2,9-12,14H2
• InChI Key: IXEKJXDGZVRMEL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives, including compounds with structures related to N-[4-(1-pyrrolidinyl)benzyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, involves multiple steps that may include the reaction of suitable benzene sulfonamides with chloroacetylsulfanilamides, leading to the formation of desired sulfonamides. The synthesis process often aims to explore the anticancer and antibacterial potentials of these compounds, as well as their inhibition capabilities against certain enzymes or cellular processes (El-Gaby et al., 2002).

Molecular Structure Analysis

The molecular structure of sulfonamide derivatives, including N-[4-(1-pyrrolidinyl)benzyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is characterized by the presence of a sulfonamide group attached to a benzene ring, which is further linked to other functional groups. These structures are crucial for their biological activities. Studies involving crystallography and spectroscopy, such as FTIR, NMR, and X-ray diffraction, help in elucidating the exact molecular arrangement, aiding in understanding how structural variations influence biological activity and chemical properties (Sarojini et al., 2012).

Chemical Reactions and Properties

Sulfonamides, including N-[4-(1-pyrrolidinyl)benzyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, participate in various chemical reactions that highlight their reactivity and functional versatility. These reactions include interactions with different reagents to form complexes, undergo rearrangements, or participate in catalysis. These chemical behaviors are pivotal in synthesizing novel compounds with enhanced biological or physical properties and for understanding their mechanism of action (Kumar et al., 2012).

Physical Properties Analysis

The physical properties of sulfonamides, such as solubility, melting point, and crystalline structure, are critical for their application and efficacy. These properties are influenced by the molecular structure and the presence of functional groups. Understanding these physical properties helps in the formulation of drugs, enhancing their delivery and stability (Patel & Purohit, 2017).

Chemical Properties Analysis

The chemical properties of sulfonamides, such as acidity, basicity, and reactivity towards various chemical groups, are influenced by their molecular structure. These properties play a significant role in their biological activity, determining their interaction with biological targets, enzymes, or receptors. Analyzing these properties is essential for designing compounds with desired biological activities and minimal toxicity (Gangjee et al., 2005).